Cas no 921543-08-0 (2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide
• CAS No: 921543-08-0
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5907473
• PubChem ID: 41213070
• Update Time: 2025-07-22

2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide
• AKOS024627323
• F2099-0042
• 2-(4-chlorophenyl)-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]acetamide
• 921543-08-0
• 2-(4-chlorophenyl)-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide
• 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide

• Inchi： 1S/C19H16ClN3O3S/c1-27(25,26)19-11-10-17(22-23-19)14-4-8-16(9-5-14)21-18(24)12-13-2-6-15(20)7-3-13/h2-11H,12H2,1H3,(H,21,24)
• InChI Key： GJJSQNLTHGSPCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(C)(=O)=O)C=C2)C=C1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 401.0600902g/mol
• Monoisotopic Mass: 401.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide

Recent Advances in the Study of 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide (CAS: 921543-08-0)

The compound 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide (CAS: 921543-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide has demonstrated promising results in various in vitro and in vivo models. Notably, the compound has shown potent inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that it acts as a selective inhibitor of certain kinases, which play a crucial role in cell proliferation and survival. These findings suggest potential applications in the treatment of cancers and inflammatory diseases.

Mechanistic studies have further revealed that 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide interacts with its target proteins through a unique binding mode, as evidenced by X-ray crystallography and molecular docking simulations. These structural insights have provided valuable information for the design of derivatives with improved potency and selectivity. Additionally, pharmacokinetic studies have assessed the compound's absorption, distribution, metabolism, and excretion (ADME) properties, highlighting its favorable drug-like characteristics.

Despite these advancements, challenges remain in the development of 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is exploring the use of formulation strategies, such as nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, the compound 2-(4-chlorophenyl)-N-4-(6-methanesulfonylpyridazin-3-yl)phenylacetamide (CAS: 921543-08-0) represents a promising candidate for drug development, with significant potential in oncology and inflammation-related disorders. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for clinical translation. This research brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this intriguing molecule.